Cas no 869071-66-9 (N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)
N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
- N'-benzyl-N-[[3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,3-oxazinan-2-yl]methyl]oxamide
- N1-benzyl-N2-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
- F1851-0043
- N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
- AKOS024614553
- 869071-66-9
-
- Inchi: 1S/C22H25N3O7S/c26-21(23-14-16-5-2-1-3-6-16)22(27)24-15-20-25(9-4-10-32-20)33(28,29)17-7-8-18-19(13-17)31-12-11-30-18/h1-3,5-8,13,20H,4,9-12,14-15H2,(H,23,26)(H,24,27)
- InChI Key: TWZMWWWNALJJQJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)OCCO2)(N1CCCOC1CNC(C(NCC1C=CC=CC=1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 475.14132132g/mol
- Monoisotopic Mass: 475.14132132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 132Ų
N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1851-0043-2μmol |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-5μmol |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-10μmol |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-20μmol |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-1mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-2mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-3mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-4mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-5mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1851-0043-10mg |
N'-benzyl-N-{[3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide |
869071-66-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
Compound CAS No 869071-66-9: N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
The compound with CAS No 869071-66-9, named N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxine moiety, a sulfonyl group, and an oxazinane ring system. These structural features contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of benzodioxine derivatives in drug design due to their ability to modulate various biological pathways. The presence of the sulfonyl group in this compound further enhances its bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have also explored the oxazinane ring system for its potential in creating novel bioactive compounds with improved pharmacokinetic profiles.
The synthesis of N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the benzodioxine ring through cyclization reactions and the subsequent introduction of the sulfonyl group via sulfonation processes. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield.
In terms of applications, this compound has shown potential in the field of medicinal chemistry as a lead compound for drug development. Its ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and designing novel therapeutics. Additionally, the compound's structural versatility allows for further modification to tailor its properties for specific applications.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinity, and interactions with biological systems. Such information is crucial for guiding further experimental work and optimizing the compound's performance in real-world applications.
The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals in certain industrial and agricultural applications. However, further research is needed to fully understand its long-term effects on ecosystems.
In conclusion, N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3 oxazinan 2 ylmethyl}ethanediamide (CAS No 869071 66 9) represents a cutting-edge advancement in organic chemistry with wide-ranging implications for science and industry. Its unique structure and properties make it a valuable asset for researchers seeking innovative solutions to complex problems.
869071-66-9 (N'-benzyl-N-{3-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)